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Compound of Interest

Compound Name: 4-Methoxy-N-methyl-benzamidine

Cat. No.: B8707152

Get Quote

Abstract
This guide outlines the synthesis, characterization, and biological evaluation of 4-Methoxy-N-
methyl-benzamidine, a pivotal scaffold in the design of serine protease inhibitors (e.g.,

Thrombin, Factor Xa, Trypsin). While the unsubstituted benzamidine moiety is a classic

arginine mimetic, the N-methyl and 4-methoxy substitutions offer critical vectors for modulating

basicity (

), lipophilicity (

), and steric selectivity within the S1 specificity pocket. This protocol provides a robust workflow
for medicinal chemists to synthesize this probe and evaluate its efficacy in enzyme inhibition
assays.

Scientific Background & Rationale
The Benzamidine Pharmacophore
Benzamidine derivatives are structural isosteres of the amino acid Arginine. They bind with high

affinity to the S1 pocket of trypsin-like serine proteases, forming a salt bridge with a conserved

aspartate residue (e.g., Asp189 in Trypsin, Asp189 in Factor Xa).
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Strategic Substitutions
4-Methoxy Group: Acts as an electron-donating group (EDG) via resonance. This increases

the electron density on the amidine, potentially stabilizing the cationic charge. It also serves

as a handle for further derivatization (e.g., demethylation to a phenol for fragment growing).

N-Methylation:

Basicity Modulation: Unsubstituted benzamidines are highly basic (

), leading to poor oral bioavailability (low membrane permeability). N-substitution can
slightly lower

and improve permeability.

Steric Probe: The methyl group probes the spatial tolerance of the S1 pocket, testing for

"induced fit" or steric clashes that can improve selectivity between homologous proteases

(e.g., Thrombin vs. Trypsin).

Chemical Synthesis Protocol
Retrosynthetic Analysis
The most robust route to N-substituted benzamidines is via the Pinner Reaction, converting a

nitrile to an imidate ester, followed by aminolysis.

Figure 1: Retrosynthetic Strategy via Pinner Reaction
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Detailed Experimental Protocol (Pinner Strategy)
Safety Note: This reaction involves HCl gas and pressurized vessels. Work in a well-ventilated

fume hood.

Step 1: Formation of the Imidate Ester (Pinner Salt)
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Reagents: 4-Methoxybenzonitrile (10.0 mmol), Anhydrous Methanol (50 mL), Acetyl Chloride

(or dry HCl gas).

Procedure:

Dissolve 4-methoxybenzonitrile in anhydrous methanol at 0°C.

Slowly add Acetyl Chloride (30.0 mmol) dropwise. Mechanism: In situ generation of

anhydrous HCl.

Allow the mixture to warm to room temperature (RT) and stir for 12–24 hours.

Monitoring: Monitor by TLC (disappearance of nitrile).

Workup: Concentrate the solvent in vacuo to obtain the imidate hydrochloride salt as a

white, hygroscopic solid. Do not expose to moist air (risk of hydrolysis to ester).

Step 2: Aminolysis to N-Methyl-Benzamidine
Reagents: Imidate salt (from Step 1), Methylamine (2.0 M in THF or MeOH, 1.5 equiv).

Procedure:

Re-suspend the imidate salt in anhydrous methanol (20 mL).

Cool to 0°C.

Add Methylamine solution dropwise.

Stir at RT for 16 hours.

Workup: Evaporate solvent. The crude residue is the hydrochloride salt of the product.

Purification: Recrystallize from EtOH/Et2O or purify via reverse-phase HPLC (C18 column,

Water/Acetonitrile gradient with 0.1% TFA).

Analytical Characterization Targets
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Technique Expected Signal Interpretation

1H NMR (DMSO-d6) 3.85 (s, 3H) Methoxy group (-OCH3)

2.95 (d, 3H)
N-Methyl group (doublet due to

NH coupling)

7.10, 7.80 (d, 2H each)
Para-substituted aromatic

system

LC-MS (ESI+) m/z ~ 165.1 [M+H]+ Molecular ion confirmation

Biological Evaluation: Serine Protease Inhibition
Assay
To validate the compound as a drug discovery hit, its inhibitory potency (

) against Thrombin or Trypsin must be determined.

Assay Principle
The assay uses a chromogenic substrate (e.g., S-2238 for Thrombin). The enzyme cleaves the

substrate, releasing p-nitroaniline (pNA), which absorbs yellow light at 405 nm. The inhibitor

prevents this cleavage.

Workflow Diagram
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Figure 2: Chromogenic Kinetic Assay Workflow
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Data Analysis
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Click to download full resolution via product page

Detailed Protocol
Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 0.1% PEG-8000, pH 7.4.

Enzyme: Human

-Thrombin (final conc. 0.5 nM).

Substrate: Chromogenic substrate S-2238 (final conc.

, near

).

Inhibitor Preparation: Prepare a 10-point serial dilution of 4-Methoxy-N-methyl-
benzamidine in DMSO (Final DMSO < 5%).
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Execution:

Add 10

Inhibitor + 40

Enzyme to a 96-well plate.

Incubate 10 min at 37°C to allow equilibrium binding.

Add 50

Substrate to initiate reaction.

Monitor Absorbance (405 nm) continuously for 20 minutes.

Calculation: Plot initial velocity (

) vs. log[Inhibitor]. Fit to the sigmoidal dose-response equation (4-parameter logistic) to
determine

.

SAR Optimization & Troubleshooting
Optimization Logic (SAR)
If the N-methyl derivative shows activity but lacks potency or selectivity, consider these

modifications:

Lipophilicity Tuning: Replace the 4-Methoxy group with 4-Trifluoromethoxy (-OCF3) or 4-

Chloro. This increases hydrophobicity, potentially improving membrane permeability.

Selectivity Tuning: Increase the size of the N-substituent (e.g., N-Ethyl, N-Cyclopropyl).

Thrombin has a slightly more restrictive S1 pocket than Trypsin; bulky N-substituents often

improve selectivity against Thrombin (or vice versa depending on the specific sub-pocket

interactions).

Common Pitfalls
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Hygroscopicity: Benzamidine salts absorb water rapidly. Weigh quickly or use a dry box. Wet

compounds lead to erroneous

values (lower effective concentration).

Imidate Hydrolysis: In Step 1 of synthesis, if water enters, the imidate converts to the methyl

ester (dead end). Ensure anhydrous conditions.

References
Stürzebecher, J., et al. (1997). Structure-activity relationships of benzamidine-based
inhibitors of coagulation factor Xa. Journal of Medicinal Chemistry.

Gullickson, G. C., & Lewis, D. E. (2003).[1] Synthesis of N-Benzhydrylamides from Nitriles by

Ritter Reactions. Synthesis. (Contextual citation for nitrile-to-amide/amidine conversions).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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